Cas no 1251108-91-4 (4-4-(trifluoromethyl)phenylbutan-2-amine)

• Product Name: 4-4-(trifluoromethyl)phenylbutan-2-amine
• CAS No: 1251108-91-4
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6303203
• PubChem ID: 20251953
• Update Time: 2025-10-17

4-4-(trifluoromethyl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-4-(trifluoromethyl)phenylbutan-2-amine
• SCHEMBL265123
• 1251108-91-4
• AKOS005265656
• EN300-1933815
• VIKDXDCISOHOLL-UHFFFAOYSA-N
• 4-[4-(trifluoromethyl)phenyl]butan-2-amine

• Inchi： 1S/C11H14F3N/c1-8(15)2-3-9-4-6-10(7-5-9)11(12,13)14/h4-8H,2-3,15H2,1H3
• InChI Key： VIKDXDCISOHOLL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(C)N)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 4-4-(trifluoromethyl)phenylbutan-2-amine

Introduction to 4-(4-(Trifluoromethyl)phenyl)butan-2-amine (CAS No. 1251108-91-4)

4-(4-(Trifluoromethyl)phenyl)butan-2-amine (CAS No. 1251108-91-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFA-BuA, is characterized by its unique structure, which includes a trifluoromethyl group and an amine functional group. These structural features contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 4-(4-(Trifluoromethyl)phenyl)butan-2-amine consists of a butyl chain with an amine group attached to the second carbon atom, and a phenyl ring substituted with a trifluoromethyl group at the para position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

In recent years, 4-(4-(Trifluoromethyl)phenyl)butan-2-amine has been studied for its potential as a lead compound in the development of new drugs. Research has focused on its interactions with various biological targets, including receptors, enzymes, and ion channels. One notable area of interest is its activity as a modulator of serotonin receptors, which are implicated in a range of neurological and psychiatric disorders.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the binding affinity of 4-(4-(Trifluoromethyl)phenyl)butan-2-amine to serotonin receptors. The results showed that this compound exhibits high affinity for the 5-HT_1A receptor subtype, suggesting its potential as a therapeutic agent for conditions such as anxiety and depression. Additionally, preliminary in vitro studies have indicated that TFA-BuA may have neuroprotective properties, potentially making it useful in the treatment of neurodegenerative diseases.

The pharmacokinetic profile of 4-(4-(Trifluoromethyl)phenyl)butan-2-amine has also been evaluated. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug development. The compound's lipophilicity, as indicated by its logP value, suggests good membrane permeability, which is essential for crossing the blood-brain barrier (BBB). This property is particularly important for drugs targeting central nervous system (CNS) disorders.

In addition to its potential therapeutic applications, TFA-BuA has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its versatile reactivity and stability make it a valuable intermediate in organic synthesis. For example, it can be used in the preparation of functionalized derivatives that may have enhanced biological activity or improved pharmacological properties.

The safety profile of 4-(4-(Trifluoromethyl)phenyl)butan-2-amine is another important aspect of its evaluation. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 4-(4-(Trifluoromethyl)phenyl)butan-2-amine (CAS No. 1251108-91-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to explore its potential benefits and refine its use in various medical contexts.